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Compound of Interest

Compound Name: Bodipy C12-ceramide

Cat. No.: B130238 Get Quote

A comprehensive analysis of BODIPY™ FL C12-Ceramide's co-localization with key organelle

markers, providing researchers, scientists, and drug development professionals with a vital

resource for accurate cellular imaging and analysis.

BODIPY™ FL C12-Ceramide is a fluorescent lipid analog widely employed to visualize the

Golgi apparatus in living and fixed cells. Its utility stems from its incorporation into cellular

metabolism, where it is processed and concentrated within the Golgi complex. However, a

thorough understanding of its specificity and potential co-localization with other organelles is

crucial for the precise interpretation of experimental results. This guide provides a cross-

validation of BODIPY™ FL C12-Ceramide staining with established markers for the Golgi

apparatus, endoplasmic reticulum (ER), mitochondria, and lysosomes, supported by

experimental data and detailed protocols.

Quantitative Co-localization Analysis
The degree of co-localization between BODIPY™ FL C12-Ceramide and various organelle

markers is quantified using the Pearson's Correlation Coefficient (PCC). The PCC value ranges

from +1 (perfect correlation) to -1 (perfect anti-correlation), with 0 indicating no correlation. The

following table summarizes the available quantitative data for the co-localization of BODIPY™

C12-Ceramide and other BODIPY™ analogs with specific organelle markers.
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Organelle Marker
BODIPY™
Analog

Pearson's
Correlation
Coefficient
(PCC)

Reference Cell
Type

Golgi Apparatus GOLPH3
Water-Soluble

BODIPY
~0.6

Human

Fibroblasts

Endoplasmic

Reticulum
Calreticulin

Water-Soluble

BODIPY
~0.8

Human

Fibroblasts

Mitochondria MitoTracker™ BODIPY-Mito 0.76 - 0.96 HeLa Cells[1]

Lysosomes LysoTracker™
BODIPY-based

probe
0.66 ± 0.06 HeLa Cells[2]

Peroxisomes GFP-SKL
BODIPY™ FL

C12
0.86

HEK293T

Cells[3]

Lipid Droplets
BODIPY™

493/503

BODIPY™ FL

C12
0.12

HEK293T

Cells[3]

Note: Data for Golgi and ER markers were obtained with a water-soluble BODIPY™ probe and

may not be fully representative of the lipophilic BODIPY™ C12-Ceramide. Data for

mitochondria and lysosomes were obtained with specialized BODIPY™-based probes

designed for those organelles and are provided for comparative purposes.

Experimental Protocols
Accurate and reproducible staining is paramount for reliable co-localization studies. Below are

detailed protocols for live-cell and fixed-cell imaging using BODIPY™ FL C12-Ceramide in

conjunction with other organelle markers.

Live-Cell Co-Staining Protocol
This protocol is designed for the simultaneous visualization of the Golgi apparatus and other

organelles in living cells.

Materials:
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BODIPY™ FL C12-Ceramide

Organelle-specific fluorescent probe (e.g., ER-Tracker™, MitoTracker™, LysoTracker™)

Hanks' Balanced Salt Solution (HBSS) with 10 mM HEPES, pH 7.4

Defatted Bovine Serum Albumin (BSA)

Complete cell culture medium

Glass-bottom dishes or coverslips

Procedure:

Cell Preparation: Seed cells on glass-bottom dishes or coverslips and culture to 70-80%

confluency.

BODIPY™ FL C12-Ceramide-BSA Complex Preparation:

Prepare a 1 mM stock solution of BODIPY™ FL C12-Ceramide in ethanol or DMSO.

Evaporate the desired amount of the stock solution to dryness under a stream of nitrogen.

Resuspend the dried lipid in a solution of 0.34 mg/mL defatted BSA in HBSS/HEPES to a

final concentration of 5 µM. Vortex to ensure complete complexation.

Staining:

Wash cells twice with pre-warmed HBSS/HEPES.

Incubate cells with the 5 µM BODIPY™ FL C12-Ceramide-BSA complex for 30 minutes at

4°C. This low-temperature incubation allows the ceramide analog to label the plasma

membrane.

Wash the cells three times with ice-cold, serum-free medium to remove excess probe.

Add pre-warmed complete cell culture medium containing the other organelle-specific

fluorescent probe at its recommended concentration.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubate at 37°C for 30 minutes to allow for internalization and transport of the ceramide

to the Golgi and staining of the other organelle.

Imaging:

Wash the cells twice with pre-warmed HBSS/HEPES.

Image the cells immediately using a fluorescence or confocal microscope with the

appropriate filter sets for BODIPY™ FL (Excitation/Emission: ~505/511 nm) and the other

organelle marker.

Fixed-Cell Co-Staining and Immunofluorescence
Protocol
This protocol is suitable for co-localization studies requiring fixation and/or

immunofluorescence.

Materials:

BODIPY™ FL C12-Ceramide

4% Paraformaldehyde (PFA) in PBS

Phosphate-Buffered Saline (PBS)

Permeabilization Buffer (e.g., 0.1% Triton™ X-100 in PBS)

Blocking Buffer (e.g., 5% BSA in PBS)

Primary antibody against an organelle marker (e.g., anti-Giantin for Golgi, anti-Calreticulin for

ER)

Fluorescently-labeled secondary antibody

Mounting medium with DAPI

Procedure:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BODIPY™ Staining of Live Cells: Follow steps 1-3 of the live-cell staining protocol.

Fixation:

Wash cells twice with PBS.

Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.[4]

Wash three times with PBS.

Immunofluorescence (if applicable):

Permeabilize the cells with Permeabilization Buffer for 10 minutes.

Wash three times with PBS.

Block non-specific antibody binding with Blocking Buffer for 1 hour at room temperature.

Incubate with the primary antibody diluted in Blocking Buffer overnight at 4°C.

Wash three times with PBS.

Incubate with the fluorescently-labeled secondary antibody diluted in Blocking Buffer for 1

hour at room temperature, protected from light.

Wash three times with PBS.

Mounting and Imaging:

Mount the coverslip on a microscope slide using mounting medium with DAPI.

Image using a fluorescence or confocal microscope with the appropriate filter sets.

Visualizing the Workflow and Cellular Pathways
To better illustrate the experimental processes and the intracellular journey of BODIPY™ C12-

Ceramide, the following diagrams have been generated using Graphviz.
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Experimental Workflow: Live-Cell Co-Staining

1. Prepare Cells
(70-80% confluency)

2. Prepare BODIPY-BSA
Complex (5 µM)

3. Incubate Cells with
BODIPY-BSA at 4°C

4. Wash with
Ice-Cold Medium

5. Add Medium with
Organelle Tracker 6. Incubate at 37°C 7. Wash and Image

Click to download full resolution via product page

A streamlined workflow for live-cell co-staining experiments.

Intracellular Trafficking of BODIPY C12-Ceramide
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Trafficking pathway of BODIPY C12-Ceramide and its relation to other organelles.
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In summary, while BODIPY™ FL C12-Ceramide is a robust marker for the Golgi apparatus, its

trafficking through the endoplasmic reticulum can result in some degree of co-localization with

ER markers. Its association with mitochondria and lysosomes is generally low, though proximity

and shared trafficking pathways can lead to incidental overlap. For highly specific labeling of

these other organelles, the use of targeted fluorescent probes is recommended. The protocols

and data presented in this guide provide a solid foundation for designing and interpreting co-

localization experiments involving BODIPY™ FL C12-Ceramide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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